Cas no 896001-63-1 (N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 896001-63-1
• MF: C₂₀H₁₉ClN₆
• MW: 378.858062028885
• CID: 5516844
• Update Time: 2025-05-21

N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 6-N-(3-chlorophenyl)-4-N-(2,4-dimethylphenyl)-1-methylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

• Inchi： 1S/C20H19ClN6/c1-12-7-8-17(13(2)9-12)24-18-16-11-22-27(3)19(16)26-20(25-18)23-15-6-4-5-14(21)10-15/h4-11H,1-3H3,(H2,23,24,25,26)
• InChI Key： SSQHSIUKTHNTBC-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC(Cl)=C2)=NC(NC2=CC=C(C)C=C2C)=C2C=NN(C)C2=N1

Additional information on N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

N6-(3-Chlorophenyl)-N4-(2,4-Dimethylphenyl)-1-Methyl-1H-Pyrazolo[3,4-d]Pyrimidine-4,6-Diamine: A Comprehensive Overview

N6-(3-Chlorophenyl)-N4-(2,4-Dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 896001-63-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is characterized by a central pyrazolopyrimidine core with functional groups attached at specific positions. The presence of a 3-chlorophenyl group at the N6 position and a 2,4-dimethylphenyl group at the N4 position imparts unique pharmacological properties to the molecule. Additionally, the 1-methyl substitution on the pyrazolopyrimidine ring enhances its stability and bioavailability.

The synthesis of N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been reported using various methodologies. One common approach involves the condensation of 3-chloroaniline and 2,4-dimethylaniline with a suitable pyrazolopyrimidine precursor. The reaction conditions and choice of reagents can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

One of the key areas of research involving N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is its potential as an anti-cancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells. For instance, it has been reported to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently overactive in many types of cancer.

In addition to its anti-cancer properties, N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine have been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. However, further research is needed to fully understand its metabolism and excretion pathways in humans.

Recent clinical trials have provided valuable insights into the safety and efficacy of N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine. Phase I trials have demonstrated that it is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are currently underway to evaluate its efficacy in specific patient populations. Preliminary results are promising and suggest that it may be effective in treating certain types of cancer and inflammatory diseases.

In conclusion, N6-(3-chlorophenyl)-N4-(2,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 896001-63-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in drug discovery programs. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.